2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile

• IUPAC Name: (E)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(3-methoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C21H19N3O2S/c1-3-26-18-9-7-15(8-10-18)20-14-27-21(24-20)16(12-22)13-23-17-5-4-6-19(11-17)25-2/h4-11,13-14,23H,3H2,1-2H3/b16-13+
• InChI Key: NWEXTFSUIPVJQK-DTQAZKPQSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=CC=C3)OC)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=CC=C3)OC)/C#N
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thiazole family and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile is not fully understood. However, it is believed that this compound exerts its effects by inhibiting various enzymes and pathways involved in cancer growth and inflammation.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile have been extensively studied. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to reduce inflammation and oxidative stress, which are important factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile in lab experiments include its potential anti-cancer, anti-inflammatory, and antioxidant properties. However, the limitations of using this compound in lab experiments include its complex synthesis process and limited availability.

Future Directions

There are several future directions for the research on 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile. One potential direction is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of the potential applications of this compound in the treatment of various diseases, including cancer, inflammation, and oxidative stress. Furthermore, the potential side effects and toxicity of this compound need to be thoroughly studied before it can be used in clinical settings.
Conclusion:
In conclusion, 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile is a chemical compound that has shown promising results in various scientific research studies. Its potential anti-cancer, anti-inflammatory, and antioxidant properties make it a potential candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile is a complex process that involves several steps. One of the most common methods used for the synthesis of this compound is the reaction between 4-ethoxyphenyl isothiocyanate and 3-methoxyaniline in the presence of a suitable base. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

The potential applications of 2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]acrylonitrile in scientific research are vast. This compound has been extensively studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases.